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Compound of Interest

Compound Name: (S)-(4-Fluorophenyl)oxirane

Cat. No.: B1338697

For Researchers, Scientists, and Drug Development Professionals

(S)-(4-Fluorophenyl)oxirane is a crucial chiral intermediate in the synthesis of various
pharmaceutical compounds. Due to its reactive nature as an epoxide and its potential
physiological effects, a thorough understanding of its safety and handling precautions is
paramount for all laboratory personnel. This guide provides an in-depth overview of the known
hazards, safe handling procedures, and emergency protocols associated with this compound,
compiled from publicly available safety data sheets and chemical safety literature.

Hazard Identification and Classification

(S)-(4-Fluorophenyl)oxirane is classified as a hazardous substance. The following table
summarizes its hazard classifications under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[1][2]
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation.[1]
tract irritation)
While some sources for related
compounds suggest toxicity
o N upon skin contact, a definitive
Acute Toxicity, Dermal Not Classified o ) N
classification for this specific
enantiomer is not consistently
available.[2]
Some sources for related
fluorinated oxiranes suggest a
) o - potential cancer hazard, but
Carcinogenicity Not Classified

this has not been established
for (S)-(4-
Fluorophenyl)oxirane.[2]

Physical and Chemical Properties

While detailed experimental data for the pure (S)-enantiomer is scarce, the physical properties

of the racemic mixture, 2-(4-Fluorophenyl)oxirane, provide a reliable reference.

© 2025 BenchChem. All rights reserved.

Tech Support


http://angenechemical.com/sds/403501-35-9.pdf
http://angenechemical.com/sds/403501-35-9.pdf
http://angenechemical.com/sds/403501-35-9.pdf
https://aksci.com/sds/8213BB_SDS.pdf
http://angenechemical.com/sds/403501-35-9.pdf
https://aksci.com/sds/8213BB_SDS.pdf
https://aksci.com/sds/8213BB_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula CsH7FO

Molecular Weight 138.14 g/mol

Boiling Point 191.7 + 28.0 °C (Predicted)
Density 1.225 + 0.06 g/cm3 (Predicted)
Flash Point 22.2°C

Exposure Controls and Personal Protection

Strict adherence to engineering controls and the use of appropriate Personal Protective
Equipment (PPE) are mandatory when handling (S)-(4-Fluorophenyl)oxirane.

Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[2]

o Eye Wash and Safety Shower: An easily accessible eyewash station and safety shower must
be available in the immediate work area.

Personal Protective Equipment (PPE)

PPE Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.[1]

Chemically resistant gloves (e.g., nitrile,
Hand Protection neoprene). Gloves should be inspected before

use and disposed of properly after handling.

) ) A flame-retardant lab coat and closed-toe
Skin and Body Protection n
shoes.

If working outside of a fume hood or if there is a
) ) risk of aerosol generation, a NIOSH-approved
Respiratory Protection , _ _ _ ,
respirator with an organic vapor cartridge is

recommended.
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Safe Handling and Storage
Handling

e Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.

Wash hands thoroughly after handling.[2]

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground/bond container and receiving equipment to prevent static discharge.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

e The storage area should be clearly labeled, and access should be restricted to authorized
personnel.

Emergency Procedures
First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[3]

Accidental Release Measures

o Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

o Large Spills: Evacuate the area immediately. Contact the institution's environmental health

and safety (EHS) department. Prevent the spill from entering drains or waterways.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3), alcohol-resistant

foam, or water spray.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may spread the fire.
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e Specific Hazards: Vapors may form explosive mixtures with air. Combustion may produce
toxic fumes, including carbon oxides and hydrogen fluoride.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Dispose of (S)-(4-Fluorophenyl)oxirane and any contaminated materials in accordance with
all applicable federal, state, and local regulations. This compound should be treated as
hazardous waste. Do not dispose of it down the drain. Contact a licensed professional waste
disposal service to arrange for pickup and disposal.[2]

Toxicological Information

Specific quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median
lethal concentration), for (S)-(4-Fluorophenyl)oxirane is not readily available in the public
domain. The hazard assessment is primarily based on the GHS classifications derived from
data on analogous compounds.

Visualized Experimental Workflows

The following diagrams illustrate the recommended workflows for handling and emergency
procedures.
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Safe Handling Workflow for (S)-(4-Fluorophenyl)oxirane
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Perform Reaction in Fume Hood

Cleanup and Disposal
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i
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l

Store Waste in Designated Area

i

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of (S)-(4-Fluorophenyl)oxirane.
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Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and Handling of (S)-(4-Fluorophenyl)oxirane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338697#safety-and-handling-precautions-for-s-4-
fluorophenyl-oxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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